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Introduction

Enocyanin, a complex of anthocyanins extracted from the skins of red grapes (Vitis vinifera), is
emerging as a potent bioactive ingredient in the cosmetic industry. Traditionally used as a
natural colorant (E163), its application has expanded due to its significant antioxidant, anti-
aging, and photoprotective properties.[1][2] This document provides detailed application notes,
experimental protocols, and quantitative data to support the formulation of cosmetic products
containing enocyanin.

Enocyanin's vibrant purple-red hue is attributed to a mixture of anthocyanin molecules,
primarily glucosides of cyanidin, peonidin, malvidin, and petunidin.[3] These polyphenolic
compounds are renowned for their ability to neutralize free radicals, thereby mitigating
oxidative stress, a key contributor to skin aging.[4][5] Furthermore, research indicates that
anthocyanins can protect the skin from damage induced by ultraviolet (UV) radiation and
modulate key signaling pathways involved in skin health and longevity.[4][6]

Key Benefits in Cosmetic Formulations

e Antioxidant Power: Enocyanin is a potent scavenger of reactive oxygen species (ROS),
protecting skin cells from oxidative damage caused by environmental aggressors such as
UV radiation and pollution.[4][5]
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» Anti-Aging Effects: By inhibiting enzymes that degrade the extracellular matrix, such as
collagenase and elastase, enocyanin helps to maintain skin firmness and elasticity, reducing
the appearance of fine lines and wrinkles.[7][8]

o Photoprotection: Enocyanin exhibits UV-absorbing properties and can help to mitigate the
cellular damage caused by sun exposure, making it a valuable addition to sunscreen and
daily wear products.[4][9]

o Natural Colorant: Its rich color provides a natural alternative to synthetic dyes in a variety of
cosmetic formulations, including creams, lotions, and serums.[1]

Quantitative Data Summary

The following tables summarize the quantitative data on the antioxidant and anti-aging efficacy
of enocyanin and related grape skin extracts.

Antioxidant Activity of Grape Skin Extracts
(Enocyanin Source)

Assay IC50/ SC50 Value

DPPH Radical Scavenging Activity (Red Grape

20.27 pM[1][10
Skin Flour) HMIL][LO]

DPPH Radical Scavenging Activity (Grape Skin

1,065.19 ppm[11
Extract) ppmi1L]

DPPH Radical Scavenging Activity (Prokupac
. 0.3 pg/mL[12][13]
Grape Skin Extract)

Enzyme Inhibition by Grape Extracts
(Enocyanin Source)

Enzyme IC50 Value

Collagenase (Grape Pomace Hot Water Extract)  35.4 mg/L

Collagenase (Grape Pomace Ethanolic Extract) 78.8 mg/L[5]

Elastase (Red Wine Lees Extract) <0.17 mg/mL[14]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15575552?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4507742/
https://www.mdpi.com/2076-3921/11/1/118
https://www.benchchem.com/product/b15575552?utm_src=pdf-body
https://www.researchgate.net/figure/Inhibition-of-elastase-enzyme-by-AAO-calculated-as-IC50-Values-represent-the-mean_fig3_377831952
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.823881/full
https://www.mdpi.com/2071-1050/14/11/6702
https://www.benchchem.com/product/b15575552?utm_src=pdf-body
https://www.mdpi.com/2071-1050/14/11/6702
https://iris.cnr.it/retrieve/bd809411-2741-43e9-a39b-006a669fb647/prod_467608-doc_184113.pdf
https://eudl.eu/pdf/10.4108/eai.12-10-2019.2296382
https://www.researchgate.net/publication/397807184_Antioxidant_and_Lipoxygenase_Inhibition_Activities_of_Ultrasound-Assisted_Extracts_from_Prokupac_Grape_Skins
https://pmc.ncbi.nlm.nih.gov/articles/PMC12189111/
https://centaur.reading.ac.uk/72891/3/Collagenase_and_elastase_paper_accepted.pdf
https://www.researchgate.net/figure/The-IC-50-values-of-extracts-towards-tyrosinase-elastase-and-MMP-1-The-results_tbl2_335548419
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Signaling Pathways and Mechanisms of Action

Enocyanin exerts its beneficial effects on the skin through the modulation of several key
signaling pathways.

Nrf2-ARE Antioxidant Response Pathway

UV radiation and other environmental stressors can lead to an overproduction of ROS in skin
cells, causing oxidative damage. Enocyanin, rich in anthocyanins, can activate the Nrf2-ARE
pathway, a primary cellular defense mechanism against oxidative stress.
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1. Prepare 0.1 mM DPPH 2. Prepare Enocyanin dilutions
in Methanol (e.g., 10-100 pg/mL)

'

3. Mix DPPH solution
with Enocyanin dilutions (1:1)

'

4. Incubate in the dark
for 30 minutes

5. Measure Absorbance
at517 nm

6. Calculate % Inhibition
and IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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